Cas no 173667-60-2 (Ethanone,1-(5,6-dihydro-4H-thieno[3,4-c]pyrrol-1-yl)-)
![Ethanone,1-(5,6-dihydro-4H-thieno[3,4-c]pyrrol-1-yl)- structure](https://www.kuujia.com/scimg/cas/173667-60-2x500.png)
173667-60-2 structure
Product name:Ethanone,1-(5,6-dihydro-4H-thieno[3,4-c]pyrrol-1-yl)-
Ethanone,1-(5,6-dihydro-4H-thieno[3,4-c]pyrrol-1-yl)- Chemical and Physical Properties
Names and Identifiers
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- Ethanone,1-(5,6-dihydro-4H-thieno[3,4-c]pyrrol-1-yl)-
- Ethanone, 1-(5,6-dihydro-4H-thieno[3,4-c]pyrrol-1-yl)- (9CI)
- SCHEMBL9242229
- 1-(5,6-Dihydro-4H-thieno[3,4-c]pyrrol-1-yl)ethanone
- 173667-60-2
- 1-(5,6-dihydro-4H-thieno[3,4-c]pyrrol-3-yl)ethanone
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- Inchi: InChI=1S/C8H9NOS/c1-5(10)8-7-3-9-2-6(7)4-11-8/h4,9H,2-3H2,1H3
- InChI Key: BHZPQGVPBZPWAX-UHFFFAOYSA-N
- SMILES: CC(C1SC=C2CNCC=12)=O
Computed Properties
- Exact Mass: 167.04057
- Monoisotopic Mass: 167.04048508g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 183
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 57.3Ų
Experimental Properties
- PSA: 29.1
Ethanone,1-(5,6-dihydro-4H-thieno[3,4-c]pyrrol-1-yl)- Related Literature
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Qiaoling Liu,Xiuyun Niu,Yan Zhang,Ying Zhao,Kaixin Xie,Boru Yang,Qing He,Shiyou Lv,Lin Li Nanoscale, 2020,12, 13010-13016
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Yun Liu,Zhihua Cai,Quang Phan,Zhisheng Shi Mater. Adv., 2022,3, 1079-1086
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Michael G. Edwards,Rodolphe F. R. Jazzar,Belinda M. Paine,Duncan J. Shermer,Michael K. Whittlesey,Jonathan M. J. Williams,Dean D. Edney Chem. Commun., 2004, 90-91
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Yukihiro Okada,Masanori Yokozawa,Miwa Akiba,Kazuhiko Oishi,Kyoji O-kawa,Tomohiro Akeboshi,Yasuo Kawamura,Seiichi Inokuma Org. Biomol. Chem., 2003,1, 2506-2511
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